Cas no 1154997-14-4 (1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol
• CAS No: 1154997-14-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5166829
• PubChem ID: 43499387
• Update Time: 2026-03-04

1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(2,3-dihydro-1H-inden-1-yl)amino]-
• 1-((2,3-Dihydro-1h-inden-1-yl)amino)propan-2-ol
• 1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol

• Inchi： 1S/C12H17NO/c1-9(14)8-13-12-7-6-10-4-2-3-5-11(10)12/h2-5,9,12-14H,6-8H2,1H3
• InChI Key： MYIQVFTYOCTVKI-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C=CC=C2)CC1)C(O)C

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol

1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol (CAS No. 1154997-14-4): An Overview

1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol (CAS No. 1154997-14-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as IDAPA for brevity, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol.

Chemical Structure and Properties

1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol is a chiral compound with a molecular formula of C₁₃H₂₀N₂O and a molecular weight of 220.30 g/mol. The compound features an indanone moiety linked to an amino alcohol group, which imparts it with distinct chemical properties. The presence of the chiral center at the carbon atom adjacent to the amino group makes it an attractive candidate for enantioselective synthesis and biological studies. The compound exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups.

Synthesis Methods

The synthesis of 1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol has been extensively studied, with several methodologies reported in the literature. One common approach involves the reaction of 2,3-dihydroindene with an appropriate amino alcohol precursor under controlled conditions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where enantiomeric purity is essential.

Biological Activities

1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Research has demonstrated that the compound can act as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of mood disorders such as depression and anxiety. Additionally, studies have indicated that IDAPA exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Clinical Applications and Research Developments

The potential therapeutic applications of 1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol have been a focus of recent clinical research. Preclinical trials have shown promising results in animal models of depression and neurodegenerative diseases such as Alzheimer's disease. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Ongoing studies are also exploring the compound's potential as a cognitive enhancer and its role in mitigating cognitive decline associated with aging.

Safety and Toxicology

In terms of safety and toxicology, preliminary studies suggest that IDAPA has a favorable safety profile at therapeutic doses. However, as with any new pharmaceutical agent, comprehensive toxicity assessments are necessary to ensure its long-term safety. Current research is focused on evaluating potential side effects and identifying any contraindications or drug interactions that may arise during clinical use.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 1-(2,3-dihydro-1H-inden-1-yl)aminopropan-2-ol are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. The development of novel formulations and delivery systems may enhance its therapeutic efficacy and patient compliance. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing treatments for various neurological disorders.